Cas no 142647-71-0 (1,3-Benzenedicarboxaldehyde,2,4,6-trihydroxy-5-[(1R)-3-methyl-1-[(1R,3aR,4R,7R)-1,2,3,3a,4,5,6,7-octahydro-7-(1-hydroxy-1-methylethyl)-1,4-dimethyl-1-azulenyl]butyl]-)

• Product Name: 1,3-Benzenedicarboxaldehyde,2,4,6-trihydroxy-5-[(1R)-3-methyl-1-[(1R,3aR,4R,7R)-1,2,3,3a,4,5,6,7-octahydro-7-(1-hydroxy-1-methylethyl)-1,4-dimethyl-1-azulenyl]butyl]-
• CAS No: 142647-71-0
• MF: C₂₈H₄₀O₆
• MW: 472.613609313965
• CID: 157193
• PubChem ID: 454460
• Update Time: 2025-04-19

1,3-Benzenedicarboxaldehyde,2,4,6-trihydroxy-5-[(1R)-3-methyl-1-[(1R,3aR,4R,7R)-1,2,3,3a,4,5,6,7-octahydro-7-(1-hydroxy-1-methylethyl)-1,4-dimethyl-1-azulenyl]butyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxaldehyde,2,4,6-trihydroxy-5-[(1R)-3-methyl-1-[(1R,3aR,4R,7R)-1,2,3,3a,4,5,6,7-octahydro-7-(1-hydroxy-1-methylethyl)-1,4-dimethyl-1-azulenyl]butyl]-
• 2,4,6-trihydroxy-5-[1-[7-(2-hydroxypropan-2-yl)-1,4-dimethyl-3,3a,4,5,6,7-hexahydro-2H-azulen-1-yl]-3-methylbutyl]benzene-1,3-dicarbaldehyde
• Macrocarpal D
• [ "" ]
• SCHEMBL96060
• 2,4,6-trihydroxy-5-(1-(5-(1-hydroxy-isopropyl)-2,8-dimethylbicyclo(5.3.0)dec-6-en-8-yl)-3-methylbutyl)benzene-1,3-dicarbaldehyde
• 2,4,6-trihydroxy-5-{1-[5-(1-hydroxy-isopropyl)-2,8-dimethylbicyclo[5.3.0]dec-6-en-8-yl]-3-methylbutyl}benzene-1,3-dicarbaldehyde
• CHEBI:175706
• DTXSID60931568
• 2,4,6-trihydroxy-5-[1-[7-(1-hydroxy-1-methyl-ethyl)-1,4-dimethyl-3,3a,4,5,6,7-hexahydro-2H-azulen-1-yl]-3-methyl-butyl]benzene-1,3-dicarbaldehyde
• 142647-71-0
• AKOS032948184
• 2,4,6-trihydroxy-5-{1-[7-(2-hydroxypropan-2-yl)-1,4-dimethyl-1,2,3,3a,4,5,6,7-octahydroazulen-1-yl]-3-methylbutyl}benzene-1,3-dicarbaldehyde
• 2,4,6-TRIHYDROXY-5-{1-[7-(2-HYDROXYPROPAN-2-YL)-1,4-DIMETHYL-3,3A,4,5,6,7-HEXAHYDRO-2H-AZULEN-1-YL]-3-METHYLBUTYL}BENZENE-1,3-DICARBALDEHYDE
• DA-75241

• Inchi： 1S/C28H40O6/c1-15(2)11-22(23-25(32)19(13-29)24(31)20(14-30)26(23)33)28(6)10-9-18-16(3)7-8-17(12-21(18)28)27(4,5)34/h12-18,22,31-34H,7-11H2,1-6H3
• InChI Key： VUKIJLQDSQXHDI-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CCC(C)C2CCC(C)(C(C3C(=C(C=O)C(=C(C=O)C=3O)O)O)CC(C)C)C2=C1

Computed Properties

• Exact Mass: 472.28200
• Monoisotopic Mass: 472.282
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: 6.2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.21
• Boiling Point: 553.3°Cat760mmHg
• Flash Point: 302.5°C
• Refractive Index: 1.587
• PSA: 115.06000
• LogP: 5.71780
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1,3-Benzenedicarboxaldehyde,2,4,6-trihydroxy-5-[(1R)-3-methyl-1-[(1R,3aR,4R,7R)-1,2,3,3a,4,5,6,7-octahydro-7-(1-hydroxy-1-methylethyl)-1,4-dimethyl-1-azulenyl]butyl]- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids